Cas no 551930-81-5 (3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-phenyldiazenyl-1H-quinolin-4-one)

• Product Name: 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-phenyldiazenyl-1H-quinolin-4-one
• CAS No: 551930-81-5
• MF: C₂₁H₁₂ClF₃N₄O
• MW: 428.794393539429
• CID: 6785492
• PubChem ID: 3849749
• Update Time: 2025-06-07

3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-phenyldiazenyl-1H-quinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-phenyldiazenyl-1H-quinolin-4-one
• 3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-6-[(E)-2-phenyldiazenyl]-4(1H)-quinolinone
• 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-[(E)-2-phenyldiazen-1-yl]-1,4-dihydroquinolin-4-one
• DTXSID001040394
• 3P-734
• AKOS005089143
• 551930-81-5
• 4(1H)-Quinolinone, 3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-6-(2-phenyldiazenyl)-

• Inchi： 1S/C21H12ClF3N4O/c22-17-8-12(21(23,24)25)10-27-19(17)16-11-26-18-7-6-14(9-15(18)20(16)30)29-28-13-4-2-1-3-5-13/h1-11H,(H,26,30)/b29-28+
• InChI Key： SQUZEUCHZGNVTJ-ZQHSETAFSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1=CNC2C=CC(=CC=2C1=O)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 428.0651732g/mol
• Monoisotopic Mass: 428.0651732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66.7Ų

Additional information on 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-phenyldiazenyl-1H-quinolin-4-one

Introduction to 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-phenyldiazenyl-1H-quinolin-4-one (CAS No. 551930-81-5)

3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-phenyldiazenyl-1H-quinolin-4-one, with the CAS number 551930-81-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a quinoline derivative, is characterized by its unique structural features, including a chlorinated pyridine moiety and a phenyl diazenyl group, which contribute to its diverse biological activities and potential therapeutic applications.

The molecular structure of 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-phenyldiazenyl-1H-quinolin-4-one is particularly noteworthy for its ability to interact with various biological targets. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the diazenyl linkage provides a versatile functional group that can be modified to fine-tune the compound's pharmacological properties.

Recent studies have highlighted the potential of 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-phenyldiazenyl-1H-quinolin-4-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent anti-inflammatory and anti-cancer activities. In vitro studies have shown that this compound can effectively inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

In the context of anti-inflammatory properties, 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-phenyldiazenyl-1H-quinolin-4-one has been found to modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This modulation can be crucial in managing inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to downregulate these cytokines suggests its potential as a novel therapeutic agent for treating chronic inflammatory conditions.

Beyond its anti-inflammatory and anti-cancer activities, 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-phenyldiazenyl-1H-quinolin-4-one has also shown promise in neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and prevent neurotoxicity. These findings are particularly relevant given the increasing prevalence of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-phenyldiazenyl-1H-quino-lin4-one have been extensively studied to ensure its suitability for clinical applications. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has a reasonable half-life, which supports its potential for oral administration in therapeutic regimens.

In terms of safety, preclinical toxicology studies have indicated that 3-[3-chloro--(trifluoromethyl)pyridin--yl]--phenyldiazenyl-H-quino-linone is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further safety assessments are necessary to ensure its long-term safety profile. Ongoing clinical trials are aimed at evaluating the efficacy and safety of this compound in human subjects.

The development of 3-[3-chloro--(trifluoromethyl)pyridin--yl]--phenyldiazenyl-H-quino-linone as a therapeutic agent is part of a broader trend in medicinal chemistry towards designing multi-target-directed ligands (MTDLs). These compounds are designed to simultaneously modulate multiple biological targets, thereby addressing complex diseases more effectively than single-target drugs. The multifaceted biological activities of 3-[3-chloro--(trifluoromethyl)pyridin--yl]--phenyldiazenyl-H-quino-linone make it an excellent candidate for this approach.

In conclusion, 3-[3-chloro--(trifluoromethyl)pyridin--yl]--phenyldiazenyl-H-quino-linone (CAS No. 551930--81) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties position it as a valuable asset in the ongoing efforts to develop new treatments for inflammatory diseases, cancer, and neurodegenerative disorders. Continued research and clinical trials will further elucidate its full potential as a therapeutic agent.